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Compound of Interest

Compound Name: 2,3,2",3"-Tetrahydroochnaflavone

Cat. No.: B12436400

A Technical Guide to 2,3,2",3"-Tetrahydroochnaflavone: Chemical, Physical, and Biological
Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3,2",3"-Tetrahydroochnaflavone is a naturally occurring biflavonoid that has garnered
interest within the scientific community for its potential cytotoxic activities. This technical guide
provides a comprehensive overview of its known chemical and physical properties, details on
its biological activity, and outlines relevant experimental protocols. The information presented
herein is intended to serve as a foundational resource for researchers engaged in natural
product chemistry, oncology, and drug discovery.

Chemical and Physical Properties

2,3,2",3"-Tetrahydroochnaflavone is classified as a biflavonoid, a class of compounds
characterized by the linkage of two flavonoid moieties.[1] Its structure consists of a naringenin
and an eriodictyol unit.[2] First isolated from the New Zealand tree Quintinia acutifolia, this
compound presents as a yellow powder.[3][4] While a specific melting point has not been
detailed in available literature, its physical and chemical characteristics are summarized below.

Table 1. Chemical and Physical Properties of 2,3,2",3"-Tetrahydroochnaflavone
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Property Value Source(s)

(S)-2-(4-(5-((S)-5,7-Dihydroxy-
4-oxochroman-2-yl)-2-

IUPAC Name [5]
hydroxyphenoxy)phenyl)-5,7-

dihydroxychroman-4-one

CAS Number 678138-59-5 [3][5][6][7]
Molecular Formula C30H22010 [31[5][6]
Molecular Weight 542.5 g/mol [31[51[6]
Physical Description Yellow powder [3]

Purity >98% [31[6]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone

1.1. Spectroscopic Data

The definitive structural elucidation of 2,3,2",3"-Tetrahydroochnaflavone was accomplished
through spectroscopic methods.[4] While the complete *H and 3C NMR data from its initial
isolation are not readily available in the public domain, the total synthesis of its permethyl ether
has been reported, providing confirmation of the core structure.[8] For reference, the NMR data
of a closely related compound, 7,7"-di-O-methyl-2,3,2",3"-tetrahydroochnaflavone, is
available and can serve as a comparative guide for researchers working on the structural
analysis of similar biflavonoids.[9]

Biological Activity and Potential Signhaling Pathways

The primary biological activity reported for 2,3,2",3"-Tetrahydroochnaflavone is its
cytotoxicity against P388 murine lymphocytic leukemia cells, with an ICso of 8.2 pg/mL.[4][10]
This finding suggests potential anti-cancer applications for this biflavonoid.

While the specific signaling pathways modulated by 2,3,2",3"-Tetrahydroochnaflavone have
not been explicitly elucidated, the broader class of flavonoids and biflavonoids are known to
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exert their anti-cancer effects through various mechanisms.[11] Commonly implicated
pathways include the PI3K/Akt, MAPK/ERK, and Wnt/B-catenin signaling cascades, which are
crucial regulators of cell proliferation, survival, and apoptosis.[12][13] It is plausible that
2,3,2",3"-Tetrahydroochnaflavone shares these mechanisms of action.

2.1. Postulated Anti-Cancer Signaling Pathways

Based on the known activities of related biflavonoids, the following signaling pathways are
likely targets for 2,3,2",3"-Tetrahydroochnaflavone in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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